7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H18N2OS/c1-14-5-3-7-16(9-14)11-23-13-22-19-18(12-25-20(19)21(23)24)17-8-4-6-15(2)10-17/h3-10,12-13H,11H2,1-2H3
• InChI Key: LQKMKUDUMZLHRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=NC3=C(C2=O)SC=C3C4=CC=CC(=C4)C
• Molecular Formula: C21H18N2OS
• Molecular Weight: 346.4 g/mol

Description

7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one, also known as 3-Methylphenyl-3-(3-methylphenylmethyl)-thieno[3,2-d]pyrimidine-4-one, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has a range of properties that make it an attractive option for use in laboratory experiments, including its high solubility, low toxicity, and low cost of synthesis.

Scientific Research Applications

7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-oneyl-3-(3-methylphenylmethyl)-thieno[3,2-d]pyrimidine-4-one has been studied for its potential applications in scientific research. It has been used to study the effects of drugs on the central nervous system, as well as to study the effects of various environmental toxins on the body. It has also been studied for its potential use as an anti-cancer agent, and for its ability to inhibit the growth of certain bacteria.

Mechanism of Action

The mechanism of action of 7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-oneyl-3-(3-methylphenylmethyl)-thieno[3,2-d]pyrimidine-4-one is not fully understood. However, it is believed to act as an agonist of certain receptors in the central nervous system, and it is also thought to interfere with the activity of certain enzymes. Additionally, it has been shown to bind to certain proteins in the body, and it is believed to exert its effects through these interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-oneyl-3-(3-methylphenylmethyl)-thieno[3,2-d]pyrimidine-4-one are not fully understood. However, it has been shown to interact with certain receptors in the central nervous system, and it is thought to have an effect on the activity of certain enzymes. Additionally, it has been shown to bind to certain proteins in the body, and it is believed to exert its effects through these interactions.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-oneyl-3-(3-methylphenylmethyl)-thieno[3,2-d]pyrimidine-4-one in lab experiments include its high solubility, low toxicity, and low cost of synthesis. Additionally, it is relatively stable and does not decompose easily. The main limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain situations.

Future Directions

The potential future directions for 7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-oneyl-3-(3-methylphenylmethyl)-thieno[3,2-d]pyrimidine-4-one include further research into its mechanism of action and its potential applications in medicine. Additionally, further studies could be conducted to determine its effects on various physiological processes in the body, as well as its potential use as an anti-cancer agent. Finally, further studies could be conducted to determine its effects on the environment, as well as its potential uses in environmental remediation.

Synthesis Methods

7-(3-methylphenyl)-3-[(3-methylphenyl)methyl]-3H,4H-thieno[3,2-d]pyrimidin-4-oneyl-3-(3-methylphenylmethyl)-thieno[3,2-d]pyrimidine-4-one can be synthesized through a number of different methods. The most common method is a reaction between 3-methylphenylmagnesium bromide and 3-methylphenylmethyl iodide. This reaction is performed in the presence of a suitable base such as sodium hydroxide or potassium hydroxide, and the resulting compound is purified by recrystallization. Other methods of synthesis include a reaction between 3-methylphenylmagnesium bromide and 3-methylphenylmethyl thionyl chloride, and a reaction between 3-methylphenylmagnesium bromide and 3-methylphenylmethyl bromide.